Cas no 1403565-80-9 (Isopropyl-(4-methoxy-heptyl)-amine)

• Product Name: Isopropyl-(4-methoxy-heptyl)-amine
• CAS No: 1403565-80-9
• MF: C₁₁H₂₅NO
• MW: 187.322303533554
• CID: 5972244
• PubChem ID: 102547573
• Update Time: 2025-06-14

Isopropyl-(4-methoxy-heptyl)-amine Chemical and Physical Properties

Names and Identifiers

• Isopropyl-(4-methoxy-heptyl)-amine
• 1-Heptanamine, 4-methoxy-N-(1-methylethyl)-
• 1403565-80-9
• (4-methoxyheptyl)(propan-2-yl)amine
• EN300-800641

• Inchi： 1S/C11H25NO/c1-5-7-11(13-4)8-6-9-12-10(2)3/h10-12H,5-9H2,1-4H3
• InChI Key： AEMREHZGDJTTBV-UHFFFAOYSA-N
• SMILES： C(NC(C)C)CCC(OC)CCC

Computed Properties

• Exact Mass: 187.193614421g/mol
• Monoisotopic Mass: 187.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.828±0.06 g/cm3(Predicted)
• Boiling Point: 237.7±23.0 °C(Predicted)
• pka: 10.60±0.29(Predicted)

Additional information on Isopropyl-(4-methoxy-heptyl)-amine

Comprehensive Overview of Isopropyl-(4-methoxy-heptyl)-amine (CAS No. 1403565-80-9)

Isopropyl-(4-methoxy-heptyl)-amine (CAS No. 1403565-80-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This amine derivative, characterized by its isopropyl and 4-methoxy-heptyl functional groups, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for "Isopropyl-(4-methoxy-heptyl)-amine synthesis" or "CAS 1403565-80-9 applications," reflecting its growing relevance in advanced material science and drug development.

The compound's molecular structure, featuring a methoxy group attached to a heptyl chain, contributes to its lipophilicity, a property highly sought after in drug design for improved membrane permeability. Recent studies highlight its potential in optimizing pharmacokinetic profiles of therapeutic agents, aligning with the trending focus on "bioavailability enhancement strategies" in medicinal chemistry. The isopropylamine moiety further enhances its utility as a building block for N-alkylation reactions, a topic frequently queried in organic chemistry forums.

In the context of green chemistry advancements, Isopropyl-(4-methoxy-heptyl)-amine has been explored as a precursor for eco-friendly catalysts. This aligns with the surge in searches for "sustainable amine derivatives" and "green synthetic routes." Its balanced polarity, attributed to the methoxy-heptyl chain, makes it particularly useful in phase-transfer catalysis – a technique gaining traction in industrial scale-ups. Analytical chemists often investigate "CAS 1403565-80-9 HPLC methods" due to the compound's distinctive UV absorption characteristics.

The compound's stability under various pH conditions has prompted investigations into its role as a corrosion inhibitor additive, coinciding with increased interest in "amine-based protective coatings." Material scientists have documented its synergistic effects when combined with polymer matrices, addressing popular queries about "functional amine modifiers." Notably, the 4-methoxy substitution pattern shows intriguing hydrogen-bonding capabilities, relevant to current "supramolecular chemistry" research trends.

Quality control specifications for 1403565-80-9 emphasize ≥98% purity thresholds, with GC-MS characterization being a common analytical requirement. This addresses laboratory professionals' frequent searches for "amine derivative purity standards." The compound's shelf life considerations under nitrogen atmosphere reflect industry best practices for oxygen-sensitive amines, another hot topic in chemical storage discussions. Recent patent literature reveals innovative applications in asymmetric synthesis, particularly for chiral auxiliaries.

From a regulatory perspective, Isopropyl-(4-methoxy-heptyl)-amine complies with major chemical inventories (TSCA, EINECS), satisfying compliance-related searches. Its environmental fate has been studied through OECD 301 biodegradation tests, responding to growing concerns about "amine ecological impact." The compound's structure-activity relationship (SAR) continues to be explored in academic circles, especially regarding its potential hydrogen bond acceptor capacity in molecular recognition processes.

Industrial scale production of CAS 1403565-80-9 typically involves reductive amination of corresponding ketones, a process optimized for atom economy – a principle dominating current "process chemistry" discussions. The heptyl chain length has been identified as optimal for balancing solubility and steric effects, making it a case study in "molecular design principles" courses. Safety data sheets emphasize standard amine handling protocols, addressing frequent workplace safety queries.

Emerging applications include its use in ionic liquid formulations, particularly for energy storage systems – a subject trending in "advanced battery materials" research. The compound's viscosity-modifying properties have also been investigated for specialty lubricants, coinciding with industrial searches for "high-performance additives." Spectroscopic studies (FTIR, NMR) of 1403565-80-9 provide valuable reference data for analytical method development.

In conclusion, Isopropyl-(4-methoxy-heptyl)-amine represents a multifaceted chemical entity with expanding applications across scientific disciplines. Its continued study addresses numerous contemporary research themes, from green chemistry to advanced material design, ensuring its enduring relevance in chemical innovation. The compound's balanced physicochemical properties and synthetic versatility position it as a valuable asset in modern laboratory and industrial settings.